Cas no 943145-90-2 (5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester)

5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester structure
943145-90-2 structure
Product Name:5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
CAS No:943145-90-2
MF:C15H26N2O3
MW:282.378544330597
CID:3036929
PubChem ID:68707464
Update Time:2025-04-21

5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Dimethylaminomethylene-3,3-dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
    • tert-butyl (5Z)-5-[(dimethylamino)methylene]-3,3-dimethyl-4-oxopiperidine-1-carboxylate
    • DB-221924
    • SCHEMBL3597512
    • 943145-90-2
    • Inchi: 1S/C15H26N2O3/c1-14(2,3)20-13(19)17-9-11(8-16(6)7)12(18)15(4,5)10-17/h8H,9-10H2,1-7H3/b11-8-
    • InChI Key: JJBJDUIHNIDMFT-FLIBITNWSA-N
    • SMILES: O(C(C)(C)C)C(N1C/C(=C/N(C)C)/C(C(C)(C)C1)=O)=O

Computed Properties

  • Exact Mass: 282.19400
  • Monoisotopic Mass: 282.19434270Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.9Ų

Experimental Properties

  • PSA: 49.85000
  • LogP: 2.21580
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